
2,2-Dimethylsuccinic anhydride CAS number
17347-61-4

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,2-Dimethylsuccinic anhydride

Cat. No.: B094382 Get Quote

Technical Guide: 2,2-Dimethylsuccinic
Anhydride
CAS Number: 17347-61-4 Synonyms: 3,3-Dimethyldihydrofuran-2,5-dione, Dihydro-3,3-

dimethyl-2,5-furandione[1]

This technical guide provides a comprehensive overview of 2,2-Dimethylsuccinic anhydride,

a versatile chemical intermediate. It is intended for researchers, scientists, and drug

development professionals, offering detailed information on its properties, synthesis, reactivity,

and applications, with a focus on its role in pharmaceuticals.

Chemical and Physical Properties
2,2-Dimethylsuccinic anhydride is a white, low-melting solid at room temperature.[2][3] It is

sensitive to moisture, which can cause hydrolysis back to the corresponding dicarboxylic acid.

[4][5] The gem-dimethyl group introduces significant steric hindrance, influencing its reactivity

and the properties of its derivatives.[6]

General and Physical Data
The fundamental identifiers and physical properties of 2,2-Dimethylsuccinic anhydride are

summarized below.
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Property Value Reference(s)

Molecular Formula C₆H₈O₃ [1]

Molecular Weight 128.13 g/mol [1]

Appearance White low melting solid / solid [2][3]

Melting Point 29-31 °C [2][6]

Boiling Point 219-220 °C [2][6]

Density 1.135 g/mL at 25 °C [2][7]

Flash Point 108 °C (226.4 °F) - closed cup [7]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of the compound.

Spectrum Solvent
Chemical Shifts (δ)
/ Peaks

Reference(s)

¹H NMR CDCl₃
2.85 (s, 2H), 1.35 (s,

6H)
[6][8]

¹³C NMR CDCl₃ 175.0, 45.0, 38.0, 24.0 [6]

Synthesis and Reactivity
2,2-Dimethylsuccinic anhydride is a key intermediate for preparing a variety of derivatives,

primarily esters and amides.[6] Its reactivity is centered on the electrophilic nature of the

carbonyl carbons, which are susceptible to attack by nucleophiles.

Synthesis of 2,2-Dimethylsuccinic Anhydride
The most common method for synthesizing the anhydride is the dehydration of its parent

diacid, 2,2-Dimethylsuccinic acid, using a dehydrating agent like acetic anhydride.[4][6]
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Caption: Workflow for the synthesis of 2,2-Dimethylsuccinic anhydride.

Materials: 2,2-Dimethylsuccinic acid, Acetic anhydride, round-bottom flask, reflux condenser,

heating mantle, vacuum distillation apparatus.

Procedure:

Combine 50 g of 2,2-dimethylsuccinic acid and 70 ml of acetic anhydride in a round-

bottom flask.[6]

Heat the mixture to 140°C for 3 hours under reflux.[6]
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After the reaction is complete, allow the mixture to cool.

Remove the excess acetic acid and acetic anhydride under reduced pressure.[6]

Purify the resulting residue via vacuum distillation to yield pure 2,2-dimethylsuccinic
anhydride.[6]

Expected Yield: Approximately 37 g.[6]

Reactivity with Nucleophiles
The primary utility of 2,2-dimethylsuccinic anhydride in synthesis is its reaction with

nucleophiles such as alcohols and amines. This reaction opens the anhydride ring to form a

mono-acylated product containing a free carboxylic acid, which can then be used in

subsequent reactions. This makes it an excellent linker for conjugating molecules.[9][10]
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Click to download full resolution via product page

Caption: General reaction of 2,2-dimethylsuccinic anhydride with a nucleophile.

Materials: 2,2-Dimethylsuccinic anhydride, primary or secondary amine, anhydrous

solvent (e.g., THF, DCM), round-bottom flask, magnetic stirrer.

Procedure:

Dissolve 1 equivalent of 2,2-dimethylsuccinic anhydride in an appropriate anhydrous

solvent in a round-bottom flask.[6]

Add a slight excess (approximately 2.2 equivalents) of the desired amine to the solution.[6]

Stir the reaction mixture at room temperature for 12-24 hours.[6]

Monitor the reaction's progress using thin-layer chromatography (TLC).[6]

Upon completion, perform an aqueous workup, washing the reaction mixture with water

and brine.[6]

Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

Remove the solvent under reduced pressure to obtain the crude product.

If necessary, purify the product by recrystallization or column chromatography.[6]

Applications in Drug Development
The unique structural properties of the 2,2-dimethylsuccinyl moiety make it a valuable

component in pharmaceutical development.[6] It can act as a linker or spacer in antibody-drug

conjugates (ADCs) or be incorporated into a molecule to modify its physicochemical properties,

such as solubility and stability.[6][11]

Role in HIV Maturation Inhibitors
A prominent application of 2,2-Dimethylsuccinic anhydride is in the synthesis of Bevirimat

(also known as PA-457), an HIV maturation inhibitor, and its analogues.[6] In this context, the
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anhydride is used to introduce the 2,2-dimethylsuccinyl group onto a hydroxyl function of a core

scaffold, such as betulinic acid.[6] This modification is critical for the drug's antiviral activity.
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Caption: Role of the anhydride in the synthesis of Bevirimat analogues.

Use as a Chemical Linker
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Cyclic anhydrides like 2,2-dimethylsuccinic anhydride can serve as non-cleavable linkers in

the development of antibody-drug conjugates (ADCs).[9][10] The anhydride reacts with amine

or hydroxyl groups on a targeting molecule (like an antibody) to form a stable amide or ester

bond, tethering a payload or modifying the protein's surface.[10]

Safety and Handling
2,2-Dimethylsuccinic anhydride is classified as an irritant.[1] It can cause skin irritation

(H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1][2]

Safety and Handling Data
Category Information Reference(s)

GHS Pictogram Exclamation mark (GHS07)

Signal Word Warning [2][7]

Hazard Statements H315, H319, H335 [7]

Precautionary Statements

P261, P264, P280,

P302+P352,

P305+P351+P338

[7]

Personal Protective Equipment

(PPE)

Eyeshields, gloves, dust mask

type N95 (US)
[7]

Storage Conditions

Store in a cool, dry place.

Keep container tightly closed.

Moisture sensitive.

[3][5]

Incompatible Materials

Acids, Bases, Strong oxidizing

agents. Avoid exposure to

moist air or water.

[5]

Hazardous Decomposition
Carbon monoxide (CO),

Carbon dioxide (CO₂)
[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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